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Compound of Interest

Compound Name: 6-Methylphthalazine

Cat. No.: B130039

Introduction

Phthalazine derivatives represent a versatile class of heterocyclic compounds that have
garnered significant interest in medicinal chemistry and agrochemical research due to their
diverse biological activities. While the direct application of 6-Methylphthalazine in the
synthesis of commercialized agrochemicals is not extensively documented in publicly available
literature, the broader phthalazinone scaffold is a key component in the development of potent
bioactive molecules, including those with potential use in agriculture. This document provides
detailed application notes and protocols for a representative phthalazinone derivative, 4-(4-
chlorobenzyl)-2-methylphthalazin-1(2H)-one, which has demonstrated notable antifungal
properties and serves as a pertinent example of the potential of this chemical class in
agrochemical synthesis.

Application Notes: 4-(4-chlorobenzyl)-2-
methylphthalazin-1(2H)-one as a Potential
Antifungal Agent

Compound ID: 4-(4-chlorobenzyl)-2-methylphthalazin-1(2H)-one

Chemical Structure:
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Caption: Synthetic workflow for 4-(4-chlorobenzyl)-2-methylphthalazin-1(2H)-one.
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Caption: Hypothetical mechanism of antifungal action via ergosterol biosynthesis inhibition.

Disclaimer: The information provided is for research and development purposes only. The
synthesis and handling of these chemicals should be performed by trained professionals in a
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controlled laboratory setting with appropriate safety precautions. The efficacy and safety of this
compound as an agrochemical would require extensive field trials and regulatory approval.

 To cite this document: BenchChem. [Application of Phthalazine Derivatives in Agrochemical
Synthesis: A Focus on Antifungal Agents]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130039#application-of-6-methylphthalazine-in-
agrochemical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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